Iron oxide (59Fe2O3)

• CAS No.: 11083-28-6
• Molecular Formula: Fe2O3
• Molecular Weight: 165.868 g/mol
• IUPAC Name: iron-59(3+);oxygen(2-)
• InChI: InChI=1S/2Fe.3O/q2*+3;3*-2/i2*1+3
• InChI Key: LIKBJVNGSGBSGK-BICBLTJXSA-N
• Isomeric SMILES: [O-2].[O-2].[O-2].[59Fe+3].[59Fe+3]
• Canonical SMILES: [O-2].[O-2].[O-2].[Fe+3].[Fe+3]

Description

Iron oxide (59Fe2O3) is an inorganic compound composed of iron and oxygen. It is one of the most common forms of iron oxide and is known for its reddish-brown color. Iron oxide is naturally occurring and can be found in various minerals such as hematite. It plays a significant role in various geological and biological processes and is widely used in industrial applications due to its magnetic properties and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: Iron oxide can be synthesized through various methods, including:

Thermal Decomposition: Heating iron salts such as iron(III) nitrate or iron(III) hydroxide at high temperatures.

Precipitation: Reacting iron salts with a base to precipitate iron hydroxide, which is then calcined to form iron oxide.

Sol-Gel Method: Using iron alkoxides or iron salts in a sol-gel process to produce iron oxide nanoparticles.

Industrial Production Methods: Industrial production of iron oxide typically involves the following methods:

Laux Process: Involves the oxidation of iron in the presence of nitrobenzene, producing iron oxide as a byproduct.

Direct Oxidation: Iron is directly oxidized in a controlled environment to produce iron oxide.

Chemical Reactions Analysis

Iron oxide undergoes various chemical reactions, including:

Oxidation: Iron oxide can be further oxidized to form iron(III) oxide (Fe2O3).

Reduction: It can be reduced to iron metal using reducing agents such as carbon monoxide or hydrogen.

Acid-Base Reactions: Iron oxide reacts with acids to form iron salts and water.

Common Reagents and Conditions:

Oxidizing Agents: Oxygen, hydrogen peroxide.

Reducing Agents: Carbon monoxide, hydrogen.

Acids: Hydrochloric acid, sulfuric acid.

Major Products Formed:

Iron Salts: Such as iron(III) chloride, iron(III) sulfate.

Iron Metal: When reduced.

Scientific Research Applications

Iron oxide has a wide range of applications in scientific research, including:

Chemistry: Used as a catalyst in various chemical reactions.

Biology: Employed in magnetic resonance imaging (MRI) as contrast agents.

Medicine: Utilized in drug delivery systems and hyperthermia treatment for cancer.

Industry: Used in pigments, coatings, and magnetic storage media

Mechanism of Action

The mechanism of action of iron oxide involves its interaction with various molecular targets and pathways. For instance, in biomedical applications, iron oxide nanoparticles can generate reactive oxygen species (ROS) under certain conditions, which can induce cell death in cancer cells. The magnetic properties of iron oxide also allow it to be used in targeted drug delivery, where the nanoparticles can be directed to specific sites in the body using an external magnetic field .

Comparison with Similar Compounds

Iron oxide (59Fe2O3) can be compared with other iron oxides such as:

Iron(II) oxide (FeO):

Iron(II,III) oxide (Fe3O4):

Other Polymorphs of Fe2O3: Including α-Fe2O3 (hematite), β-Fe2O3, γ-Fe2O3 (maghemite), and ε-Fe2O3, each with unique properties and applications

Iron oxide (59Fe2O3) stands out due to its stability, abundance, and versatility in various applications, making it a valuable compound in both scientific research and industrial processes.